Cas no 1874887-95-2 (1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane)

• Product Name: 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane
• CAS No: 1874887-95-2
• MF: C₁₃H₂₅BrO
• MW: 277.241003751755
• CID: 6022765
• PubChem ID: 66227351
• Update Time: 2025-06-29

1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• EN300-1132460
• 1874887-95-2
• 1-bromo-2-(3,3-dimethylbutoxy)cycloheptane
• 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane

• Inchi： 1S/C13H25BrO/c1-13(2,3)9-10-15-12-8-6-4-5-7-11(12)14/h11-12H,4-10H2,1-3H3
• InChI Key： CHAFYLRFXNSKQW-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OCCC(C)(C)C

Computed Properties

• Exact Mass: 276.10888g/mol
• Monoisotopic Mass: 276.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane

Chemical Profile of 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane (CAS No. 1874887-95-2)

1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane, identified by its CAS number 1874887-95-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of brominated cycloalkyl ethers, characterized by its cycloheptane core substituted with a bromine atom at the 1-position and an 3,3-dimethylbutoxy group at the 2-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The bromine substituent at the 1-position of the cycloheptane ring enhances the electrophilicity of the molecule, making it a versatile building block for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery and medicinal chemistry. The 3,3-dimethylbutoxy moiety, on the other hand, introduces steric bulk and lipophilicity to the molecule, which can influence its pharmacokinetic properties. This balance between hydrophobicity and steric hindrance is crucial in optimizing drug candidates for better bioavailability and reduced toxicity.

In recent years, there has been a growing interest in exploring the potential applications of brominated cycloalkyl ethers in medicinal chemistry. One notable area of research is their role as intermediates in the synthesis of antiviral and anticancer agents. For instance, studies have demonstrated that compounds bearing similar structural motifs can exhibit inhibitory effects on viral proteases and kinases, making them promising candidates for therapeutic intervention. The 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane structure provides a scaffold that can be modified to target specific disease pathways effectively.

The synthetic utility of this compound is further highlighted by its incorporation into more complex molecules through nucleophilic substitution reactions. The bromine atom can be readily displaced by various nucleophiles, including organometallic reagents and amines, allowing for the introduction of diverse functional groups. This flexibility makes it an indispensable tool in synthetic chemistry laboratories aiming to develop novel pharmacophores. Moreover, the cycloheptane ring itself offers a rigid framework that can be exploited to fine-tune molecular interactions with biological targets.

Recent advancements in computational chemistry have also facilitated a deeper understanding of how structural modifications influence biological activity. Molecular modeling studies on derivatives of 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane have revealed insights into how steric and electronic factors contribute to binding affinity and selectivity. These insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects. The ability to predictably modify this compound’s structure allows researchers to rationally design experiments aimed at optimizing its pharmacological profile.

The industrial relevance of this compound is underscored by its use in large-scale syntheses where high purity and yield are essential. Manufacturers specializing in fine chemicals have adapted advanced purification techniques to ensure that 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane meets stringent quality standards demanded by pharmaceutical companies. These techniques often involve distillation under inert conditions or crystallization from appropriate solvents to achieve the desired level of purity.

As research continues to evolve, new applications for 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane are likely to emerge. The intersection of organic synthesis with biotechnology has opened up avenues for exploring its potential in drug delivery systems and biomaterials. For example, researchers are investigating how this compound can be incorporated into polymers or nanoparticles designed for targeted drug release. Such innovations could revolutionize how therapies are administered, improving patient outcomes.

In conclusion, 1-Bromo-2-(3,3-dimethylbutoxy)cycloheptane (CAS No. 1874887-95-2) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with therapeutic potential. As scientific understanding progresses and new technologies emerge, the role of this compound is expected to expand further into uncharted territories of drug discovery and material science.